molecular formula C14H9F3N2O3 B1196432 1-(m-Trifluoromethylphenyl)-N-nitrosoanthranilic acid CAS No. 23595-00-8

1-(m-Trifluoromethylphenyl)-N-nitrosoanthranilic acid

Cat. No. B1196432
CAS RN: 23595-00-8
M. Wt: 310.23 g/mol
InChI Key: BDCPSOSZLWKCJC-UHFFFAOYSA-N
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Description

1-(m-Trifluoromethylphenyl)-N-nitrosoanthranilic acid, also known as 1-(m-Trifluoromethylphenyl)-N-nitrosoanthranilic acid, is a useful research compound. Its molecular formula is C14H9F3N2O3 and its molecular weight is 310.23 g/mol. The purity is usually 95%.
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properties

CAS RN

23595-00-8

Product Name

1-(m-Trifluoromethylphenyl)-N-nitrosoanthranilic acid

Molecular Formula

C14H9F3N2O3

Molecular Weight

310.23 g/mol

IUPAC Name

2-[N-nitroso-3-(trifluoromethyl)anilino]benzoic acid

InChI

InChI=1S/C14H9F3N2O3/c15-14(16,17)9-4-3-5-10(8-9)19(18-22)12-7-2-1-6-11(12)13(20)21/h1-8H,(H,20,21)

InChI Key

BDCPSOSZLWKCJC-UHFFFAOYSA-N

SMILES

C1=CC=C(C(=C1)C(=O)O)N(C2=CC=CC(=C2)C(F)(F)F)N=O

Canonical SMILES

C1=CC=C(C(=C1)C(=O)O)N(C2=CC=CC(=C2)C(F)(F)F)N=O

Other CAS RN

23595-00-8

synonyms

1-(m-trifluoromethylphenyl)-N-nitrosoanthranilic acid
ITF 611
ITF-611

Origin of Product

United States

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